Cas no 212508-31-1 (2-Acetonitrilthiophene-5-carboxylic Acid ethyl ester)

• Product Name: 2-Acetonitrilthiophene-5-carboxylic Acid ethyl ester
• CAS No: 212508-31-1
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 911371
• PubChem ID: 24729457
• Update Time: 2025-04-19

2-Acetonitrilthiophene-5-carboxylic Acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(cyanomethyl)thiophene-2-carboxylate
• 2-ACETONITRILTHIOPHENE-5-CARBOXYLIC ACID ETHYL ESTER
• 2-Thiophenecarboxylic acid, 5-(cyanomethyl)-, ethyl ester
• AG-E-55813
• CTK0J7810
• AKOS006327114
• 212508-31-1
• DA-08240
• DTXSID10646796
• 2-Acetonitrilthiophene-5-carboxylic Acid ethyl ester

• Inchi： 1S/C9H9NO2S/c1-2-12-9(11)8-4-3-7(13-8)5-6-10/h3-4H,2,5H2,1H3
• InChI Key： QTZRBKMKEIUFDU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC=C1CC#N

Computed Properties

• Exact Mass: 195.03547
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• PSA: 50.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives